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For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Metominostrobin, with the CAS number 133408-50-1, is a broad-spectrum systemic
fungicide belonging to the strobilurin class of agrochemicals.[1] Its primary application is in the
control of a wide range of fungal diseases in various crops, including cereals, fruits, and
vegetables.[1] This technical guide provides a comprehensive overview of the chemical
properties, safety data, mechanism of action, and relevant experimental protocols for (E)-
Metominostrobin, tailored for a scientific audience.

Chemical and Physical Properties

(E)-Metominostrobin is a white crystalline solid.[2] The molecule exhibits geometric isomerism
due to the C=N double bond, with the (E)-isomer being the more stable and biologically active
form.[3] A summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of (E)-Metominostrobin
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Property Value Reference(s)
CAS Number 133408-50-1 [4][5]
Molecular Formula C16H16N203 [41[5]
Molecular Weight 284.31 g/mol [41[6]

(2E)-2-(methoxyimino)-N-
IUPAC Name methyl-2-(2- [7]

phenoxyphenyl)acetamide

Metominostrobin, SSF-126,

Methyl (E)-a-methoxyimino-N-
Synonyms [2][8]

methyl-2-

phenoxyphenylacetamide

Appearance White crystalline powder 9]
Melting Point 86 -90 °C 9]
Storage Temperature 2-10 °C [9]

Safety and Toxicology

A thorough understanding of the toxicological profile of (E)-Metominostrobin is crucial for safe
handling and risk assessment. The compound is classified as harmful if swallowed and is
suspected of causing cancer and damaging fertility or the unborn child.[9] It may also cause
damage to organs through prolonged or repeated exposure.[4]

GHS Hazard Information

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for (E)-Metominostrobin:

e H302: Harmful if swallowed.[10]
e H317: May cause an allergic skin reaction.[4]

e H332: Harmful if inhaled.[10]
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H351: Suspected of causing cancer.[4]

H361: Suspected of damaging fertility or the unborn child.[9]

H373: May cause damage to organs through prolonged or repeated exposure.[4]

H411: Toxic to aquatic life with long lasting effects.[10]

The corresponding GHS pictograms are the health hazard and environment symbols.

Toxicological Data

Toxicological studies have been conducted to determine the acute and chronic effects of (E)-
Metominostrobin. A summary of the key findings is presented in Table 2.

Table 2: Summary of Toxicological Data for (E)-Metominostrobin

Study Type Species Route Value Reference(s)
Acute Oral LD50  Rat Oral 708 mg/kg -
Acute Dermal ]
Rabbit Dermal > 2000 mg/kg -
LD50
Acute Inhalation )
Rat Inhalation > 3.8 mg/L -
LC50 (4h)
Skin Irritation Rabbit Dermal Not an irritant -
Eye Irritation Rabbit Ocular Irritant -

Note: Specific references for some of the acute toxicity values were not available in the
searched documents. These are commonly found in manufacturer's safety data sheets.

Mechanism of Action

(E)-Metominostrobin is a Quinone outside Inhibitor (Qol) fungicide.[11] Its mode of action is
the inhibition of mitochondrial respiration in fungi by binding to the Qo site of the cytochrome
bcl complex (Complex Ill) in the electron transport chain.[11][12] This binding blocks the
transfer of electrons from ubiquinol to cytochrome c, thereby disrupting the production of ATP,
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which is essential for cellular energy.[13] The disruption of the electron transport chain
ultimately leads to fungal cell death.
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Click to download full resolution via product page

Caption: Mechanism of action of (E)-Metominostrobin on the mitochondrial electron transport
chain.

Experimental Protocols
Fungicidal Activity Assay (Broth Microdilution Method)

This protocol provides a general framework for determining the in vitro fungicidal activity of (E)-
Metominostrobin.

Objective: To determine the half-maximal effective concentration (EC50) of (E)-
Metominostrobin against a specific fungal pathogen.

Materials:
e (E)-Metominostrobin (analytical standard)
o Dimethyl sulfoxide (DMSO)

o Sterile 96-well flat-bottom microplates
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o Appropriate sterile liquid growth medium (e.g., Potato Dextrose Broth, Sabouraud Dextrose
Broth)

e Fungal isolate of interest

e Microplate reader

Procedure:

o Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of (E)-Metominostrobin
in DMSO.

o Preparation of Working Solutions: Perform serial dilutions of the stock solution in the
appropriate growth medium to achieve a range of concentrations (e.g., 0.01 to 100 pg/mL).

e Inoculum Preparation:

o For spore-producing fungi, harvest spores from a fresh culture and adjust the
concentration to approximately 2 x 10> spores/mL.

o For non-spore-producing fungi, use mycelial fragments from a liquid culture and
standardize the density.

e Assay Setup:

o In a 96-well plate, add 100 pL of the fungal inoculum to each well.

o Add 100 pL of the corresponding (E)-Metominostrobin working solution to the wells.

o Include a growth control (inoculum + medium) and a solvent control (inoculum + medium
with the highest concentration of DMSO used).

 Incubation: Incubate the plates under conditions optimal for the growth of the specific fungus
(temperature, light, and duration).

o Data Collection and Analysis:
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o Assess fungal growth by measuring the optical density (OD) at a suitable wavelength
(e.g., 600 nm) using a microplate reader.

o Calculate the percentage of growth inhibition for each concentration relative to the growth
control.

o Determine the EC50 value by plotting the percentage of inhibition against the logarithm of
the fungicide concentration and fitting the data to a dose-response curve.[11]
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Caption: Workflow for the broth microdilution fungicidal activity assay.

Chronic Toxicity Study in Rats (General Protocol)

The following is a generalized protocol for a chronic toxicity study, which is essential for
evaluating the long-term health effects of (E)-Metominostrobin.

Objective: To determine the no-observed-adverse-effect-level (NOAEL) and characterize the
toxicological profile of (E)-Metominostrobin following long-term exposure in rats.

Materials:

(E)-Metominostrobin

Appropriate vehicle for administration (e.g., corn oil)

Laboratory rats (e.g., Sprague-Dawley or Wistar strains)

Standard laboratory animal diet and housing facilities

Equipment for clinical observations, blood collection, and pathological examinations

Procedure:

Animal Model: Use a sufficient number of male and female rats, typically divided into at least
three dose groups and a control group.

o Dose Administration: Administer (E)-Metominostrobin to the animals daily, typically by oral
gavage, mixed in the diet, or in drinking water, for a period of up to two years. The control
group receives the vehicle only.

 Clinical Observations: Conduct regular clinical observations, including changes in body
weight, food and water consumption, and any signs of toxicity.

o Hematology and Clinical Chemistry: Collect blood samples at specified intervals for
hematological and clinical chemistry analysis to assess effects on blood cells and organ
function.
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o Pathology: At the end of the study, perform a complete necropsy on all animals. Collect and

preserve organs and tissues for histopathological examination.

o Data Analysis: Analyze the data for dose-related effects on all parameters. The NOAEL is

determined as the highest dose at which no statistically or biologically significant adverse

effects are observed.
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Caption: General workflow for a chronic toxicity study in rodents.

Conclusion

(E)-Metominostrobin is a potent strobilurin fungicide with a well-defined mechanism of action

involving the inhibition of mitochondrial respiration. Its toxicological profile indicates potential

hazards that necessitate careful handling and adherence to safety guidelines. The provided

experimental protocols offer a foundational framework for researchers and scientists to further

investigate the properties and effects of this compound. A thorough understanding of its

chemical, toxicological, and mechanistic characteristics is essential for its responsible use in

agriculture and for the development of new, improved fungicidal agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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